Cas no 1261897-14-6 (3-(3-chloro-4-hydroxyphenyl)benzonitrile)

3-(3-chloro-4-hydroxyphenyl)benzonitrile structure
1261897-14-6 structure
Product Name:3-(3-chloro-4-hydroxyphenyl)benzonitrile
CAS No:1261897-14-6
MF:C13H8ClNO
MW:229.661722183228
MDL:MFCD18315448
CID:1219095
PubChem ID:53221187
Update Time:2025-04-20

3-(3-chloro-4-hydroxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-4-hydroxyphenyl)benzonitrile
    • MFCD18315448
    • 3'-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
    • 2-Chloro-4-(3-cyanophenyl)phenol, 95%
    • 1261897-14-6
    • DTXSID70685848
    • 2-CHLORO-4-(3-CYANOPHENYL)PHENOL
    • AKOS017557835
    • MDL: MFCD18315448
    • Inchi: 1S/C13H8ClNO/c14-12-7-11(4-5-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,16H
    • InChI Key: KGIGYOVKKMMLFT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC=C(C#N)C=1)O

Computed Properties

  • Exact Mass: 229.0294416g/mol
  • Monoisotopic Mass: 229.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44Ų

3-(3-chloro-4-hydroxyphenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321633-5 g
2-Chloro-4-(3-cyanophenyl)phenol, 95%; .
1261897-14-6 95%
5g
€1159.00 2023-04-26
abcr
AB321633-5g
2-Chloro-4-(3-cyanophenyl)phenol, 95%; .
1261897-14-6 95%
5g
€1159.00 2025-03-19
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